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Gadolinium (Gd), a rare-earth element, possesses isotopes with exceptionally high thermal
neutron capture cross sections, making them of significant interest in various scientific and
medical fields. This guide provides a detailed comparison of the neutron capture cross sections
of key gadolinium isotopes, presenting supporting experimental data and methodologies. This
information is particularly relevant for applications such as neutron capture therapy, nuclear
reactor technology, and materials science.

Quantitative Data on Neutron Capture Cross
Sections

The thermal neutron capture cross section (o) is a measure of the probability that a neutron will
be captured by a nucleus. For gadolinium, the isotopes Gd-155 and Gd-157 exhibit remarkably
large cross sections. The following table summarizes the thermal neutron capture cross
sections for several gadolinium isotopes, compiled from various experimental measurements
and evaluated nuclear data libraries such as ENDF/B-VIII.0 and JEFF-3.3.[1][2][3][4][5][6][7][8]
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Thermal Neutron Capture

Isotope Natural Abundance (%)[9] .

Cross Section (barns)
Gd-152 0.20
Gd-154 2.18
Gd-155 14.80 60,700 - 62,200[10][11][12][13]
Gd-156 20.47 1.5-2.2[12]

239,000 - 254,000[10][11][12]
Gd-157 15.65

[14]
Gd-158 24.84 2.2[12]
Gd-160 21.86

Note: 1 barn = 10724 cmz2. The values presented are for thermal neutrons (energy = 0.0253 eV).

As the data indicates, Gd-157 has the highest thermal neutron capture cross section of any
stable isotope, followed by Gd-155.[10][11] These values are significantly higher than that of
Boron-10 (1°B), which is approximately 3840 barns and is also used in neutron capture therapy.
[10][11]

Experimental Protocols for Measuring Neutron
Capture Cross Sections

The accurate determination of neutron capture cross sections relies on sophisticated
experimental techniques. Two primary methods employed for gadolinium isotopes are the
Time-of-Flight (TOF) technique and the Activation Method.

1. Time-of-Flight (TOF) Technique

The Time-of-Flight (TOF) method is a versatile technique for measuring energy-dependent
Cross sections.

e Principle: A pulsed neutron beam is directed towards a sample of the gadolinium isotope.
The time it takes for neutrons of different energies to travel from the source to a detector,
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after passing through or interacting with the sample, is measured. Faster neutrons arrive
earlier, allowing for the determination of the neutron's energy (and thus velocity). By
analyzing the attenuation of the neutron beam or the detection of gamma rays emitted upon
neutron capture, the capture cross section can be calculated as a function of neutron energy.
[13][15][16]

o Experimental Setup:

[e]

Neutron Source: A pulsed neutron source, such as a spallation source or a particle
accelerator, generates bursts of neutrons.[15][16]

o Flight Path: The neutrons travel down an evacuated flight path of a known distance to the
sample and detector.[13][15]

o Sample: A thin, isotopically enriched sample of the gadolinium isotope is placed in the
neutron beam.[13][17]

o Detectors:

» Neutron Detectors: To measure the transmitted neutron flux, detectors like °Li-glass
scintillators are used.[15][18]

» Gamma-ray Detectors: To detect the prompt gamma rays emitted during the capture
event, scintillators like Nal(TI) or CeDs are employed.[13][17][18]

o Data Acquisition: The arrival time and detector signal for each event are recorded to
construct a TOF spectrum, which is then converted to an energy-dependent cross section.
[15]

2. Activation Method

The activation method is suitable for measuring the cross section for reactions that produce a
radioactive nuclide.

e Principle: A sample of a stable gadolinium isotope is irradiated with a well-characterized
neutron flux (typically thermal neutrons from a nuclear reactor). The neutron capture reaction
produces a radioactive isotope. After irradiation, the activity of the produced radionuclide is
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measured by detecting its characteristic decay radiation (e.g., gamma rays). From the
measured activity, the irradiation time, neutron flux, and the number of target nuclei, the
capture cross section can be calculated.[19]

o Experimental Protocol:

o Sample Preparation: A known mass of the gadolinium isotope is prepared in a suitable
form (e.qg., a thin foil or a chemical compound).

o Irradiation: The sample is placed in a known and stable neutron field, often within a
nuclear reactor's thermal column, for a predetermined time.[19] Neutron flux monitors with
well-known cross sections are often co-irradiated to accurately determine the neutron flux.
[19]

o Activity Measurement: After irradiation, the sample is transferred to a high-resolution
gamma-ray spectrometer (e.g., a High-Purity Germanium - HPGe detector) to measure
the energy and intensity of the gamma rays emitted from the decay of the activated
product.

o Cross-Section Calculation: The reaction rate is determined from the gamma-ray yields.
This, combined with the known neutron flux and sample properties, allows for the
calculation of the thermal neutron capture cross section.[19]

Logical Workflow of Neutron Capture Therapy

The exceptionally high neutron capture cross section of Gd-157 makes it a promising candidate
for Gadolinium Neutron Capture Therapy (GANCT), a targeted radiation therapy for cancer.[10]
[11][20] The following diagram illustrates the fundamental workflow of this therapeutic
approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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